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Compound of Interest

Compound Name: 4-Methoxycinnamaldehyde

Cat. No.: B7890676 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 4-
Methoxycinnamaldehyde (CAS No: 24680-50-0), also known as p-methoxycinnamaldehyde.

The following sections detail the hazardous properties, personal protective equipment,

experimental protocols for safe use, and emergency procedures to ensure the safety of

laboratory personnel and the integrity of research.

Hazard Identification and Classification
4-Methoxycinnamaldehyde is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).[1][2] The primary

hazards are associated with irritation to the skin, eyes, and respiratory system.[1][2]

Table 1: GHS Classification
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Hazard Class Category Hazard Statement

Skin Irritation 2
H315: Causes skin irritation.[1]

[2]

Eye Irritation 2
H319: Causes serious eye

irritation.[1][2]

Specific target organ toxicity —

Single exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation.[1][2]

Pictogram:

alt text

Signal Word:Warning[1][2]

Physicochemical Properties
Understanding the physical and chemical properties of 4-Methoxycinnamaldehyde is crucial

for its safe handling and storage.

Table 2: Physical and Chemical Properties
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Property Value

Molecular Formula C10H10O2

Molecular Weight 162.19 g/mol

Appearance Yellowish crystals or powder.

Melting Point 55-60 °C (lit.)

Boiling Point 145 °C at 7 mm Hg (lit.)

Solubility

Insoluble in water; Soluble in alcohol, oils,

Chloroform, Dichloromethane, Ethyl Acetate,

DMSO, and Acetone.[3]

Stability
Stable under recommended storage conditions,

but is noted to be air sensitive.[2]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling 4-
Methoxycinnamaldehyde to minimize exposure.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US) approved standards.[1]

Skin Protection

Wear impervious clothing and chemical-

resistant gloves (e.g., nitrile rubber).[1] Gloves

must be inspected prior to use.[4]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator with an

appropriate cartridge.[1] In a well-ventilated

area, respiratory protection may not be required

for small quantities.

Hand Protection
Handle with gloves. Gloves must be inspected

prior to use. Wash and dry hands after handling.

Experimental Protocols
Adherence to the following protocols is mandatory for the safe handling and use of 4-
Methoxycinnamaldehyde in a laboratory setting.

Handling
Ventilation: Handle in a well-ventilated place, preferably in a chemical fume hood.[1]

Avoid Contact: Avoid contact with skin and eyes.[1] Avoid formation of dust and aerosols.

Ignition Sources: Keep away from heat and sources of ignition.[2]

Air Sensitivity: Due to its air-sensitive nature, consider handling under an inert atmosphere

for long-term storage or sensitive experiments.[2]

Storage
Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][2]
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Incompatibilities: Store away from strong oxidizing agents.[2]

Security: For larger quantities, it is recommended to store in a locked cabinet.[1]

Disposal
Waste Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[1]

Environmental Contamination: Do not let the chemical enter drains.[1] Discharge into the

environment must be avoided.[1]

Accidental Release Measures
In the event of a spill, follow these procedures:

Personal Precautions:

Use personal protective equipment as specified in Table 3.

Ensure adequate ventilation.

Evacuate personnel to safe areas.

Keep people away from and upwind of the spill.[1]

Environmental Precautions:

Prevent further leakage or spillage if safe to do so.

Do not allow the chemical to enter drains, surface water, or groundwater.[1]

Methods for Cleaning Up:

Sweep up the spilled material and shovel it into a suitable, closed container for disposal.[2]

Avoid generating dust.

Use spark-proof tools and explosion-proof equipment if necessary.[4]
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Emergency and First Aid Procedures
Immediate and appropriate first aid is critical in the event of exposure.

Table 4: First Aid Measures

Exposure Route First Aid Procedure

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.[1]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[1]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing. Consult a doctor.

[1]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Toxicity and Reactivity Profile
Toxicity

Acute Toxicity: No quantitative data on acute toxicity (e.g., LD50, LC50) is readily available in

the reviewed literature.[1] The toxicological properties have not been fully investigated.[2]

Local Effects: Causes skin irritation, serious eye irritation, and may cause respiratory

irritation.[1][2]

Reactivity
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Chemical Stability: Stable under recommended storage conditions, though it is air sensitive.

[2]

Incompatible Materials: Strong oxidizing agents.[2]

Hazardous Decomposition Products: Under combustion, it may produce carbon monoxide

(CO) and carbon dioxide (CO2).[2]

Hazardous Polymerization: Hazardous polymerization does not occur.[2]

Visualized Workflows
The following diagrams illustrate the logical flow of procedures for safe handling and

emergency response.

Preparation Handling Procedure Post-Handling

Start Handling
4-Methoxycinnamaldehyde

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Proper Ventilation
(Fume Hood)

Weigh/Transfer
Chemical Conduct Experiment Decontaminate

Work Area
Dispose of Waste

Properly End of Procedure

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling 4-Methoxycinnamaldehyde.
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Accidental Spill Personal Exposure

Spill Occurs

Evacuate Area

Don Emergency PPE

Contain Spill

Clean Up with
Absorbent Material

Dispose of Waste

Exposure Occurs
(Skin/Eye/Inhalation)

Remove from
Source

Administer First Aid
(See Table 4)

Seek Medical
Attention

Click to download full resolution via product page

Caption: Emergency Response Flowchart for Spills and Personal Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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